(3-Amino-5-methanesulfonyl-phenyl)-methanol

• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• IUPAC Name: (3-amino-5-methylsulfonylphenyl)methanol
• InChI: InChI=1S/C8H11NO3S/c1-13(11,12)8-3-6(5-10)2-7(9)4-8/h2-4,10H,5,9H2,1H3
• InChI Key: LRBKIHWHGAQJBX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC(=C1)N)CO

Description

(3-Amino-5-methanesulfonyl-phenyl)-methanol is a useful research compound. Its molecular formula is C8H11NO3S and its molecular weight is 201.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-5-(methylsulfonyl)-benzoic acid ethyl ester (100 mg; 0.4 mmol) was dissolved in THF (4 ml), treated with lithium aluminiumhydride (33 mg; 0.9 mmol) and stirred for 18 hours at room temperature. The reaction mixture was treated in sequence with ethyl acetate (4 ml), water (0.5 ml), hydrochloric acid (5% solution in water; 0.5 ml) and a saturated aqueous ammoniumchloride solution (1.5 ml). The aqueous phase was extracted with dichloromethane and the organic phase was filtrated on a silica pad then dried and concentrated. 55 mg (0.27 mmol; 68% yield) of an orange oil were obtained.